Ethyl 4'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

• IUPAC Name: ethyl 2-[4-(bromomethyl)phenyl]benzoate
• InChI: InChI=1S/C16H15BrO2/c1-2-19-16(18)15-6-4-3-5-14(15)13-9-7-12(11-17)8-10-13/h3-10H,2,11H2,1H3
• InChI Key: SCQUWJNTFMIYAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1C2=CC=C(C=C2)CBr
• Molecular Formula: C16H15BrO2
• Molecular Weight: 319.19 g/mol

Description

Ethyl 4'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate, also known as BMBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in organic synthesis and drug discovery.

Mechanism of Action

The exact mechanism of action of Ethyl 4'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate is not fully understood, but it is believed to act as a potent inhibitor of certain enzymes and proteins involved in disease progression. It has also been shown to possess antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 4'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate can induce cell death in cancer cells, reduce inflammation in animal models of arthritis, and improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have a low toxicity profile, making it a promising candidate for further drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate is its high yield and purity, which makes it an ideal starting material for organic synthesis. Its low toxicity profile also makes it a safer alternative to other chemical compounds used in drug discovery. However, its limited solubility in water and certain organic solvents can pose a challenge in some experiments.

Future Directions

Future research on Ethyl 4'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate could focus on optimizing its synthesis method to improve yield and purity, as well as investigating its potential as a drug candidate for various diseases. It could also be studied for its potential to modulate other biological pathways and its interactions with other compounds. Additionally, further studies could explore the use of Ethyl 4'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

Ethyl 4'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate has been extensively studied for its potential application in organic synthesis, particularly in the synthesis of biologically active compounds. It is also being investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation.

Synthesis routes and methods

Procedure details

4′-Bromomethyl-biphenyl-2-carboxylic acid ethyl ester was prepared in a similar fashion to 4′-bromomethyl-biphenyl-3-carboxylic acid ethyl ester as described. 4′-Methyl-biphenyl-2-carboxylic acid ethyl ester (5.58 g, 23.22 mmol, 1 eq.) in carbon tetrachloride was treated with N-bromosuccinimide (4.96 g, 27.86 mmol, 1.2 eq.) and 2,2′-azobisisobutyronitrile (0.19 g, 1.16 mmol, 5 mol %). When complete, the reaction was worked up as described to give a yellow oil. The oil was purified by silica gel flash chromatography using 5% EtOAc in hexane as the mobile phase. Fractions containing the product were pooled and the solvent removed in vacuo to give 4′-bromomethyl-biphenyl-2-carboxylic acid ethyl ester (7.32 g, 99% yield) as a yellow oil.